Cas no 1806819-67-9 (5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1806819-67-9
• MF: C₈H₉F₂N₃O₂
• MW: 217.172768354416
• CID: 4810452
• Update Time: 2025-11-01

5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H9F2N3O2/c9-7(10)5-3(12)2-13-4(1-11)6(5)8(14)15/h2,7H,1,11-12H2,(H,14,15)
• InChI Key： DSLRNLLUVOWCRU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: -3.1
• Topological Polar Surface Area: 102

Additional information on 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic Acid (CAS No. 1806819-67-9)

5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid, with the chemical identifier CAS No. 1806819-67-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and potential therapeutic applications.

The molecular structure of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid incorporates several functional groups that contribute to its unique chemical properties and reactivity. The presence of an amino group at the 5-position, a secondary amine at the 2-position, and a difluoromethyl group at the 4-position introduces a high degree of versatility, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Pyridine derivatives, in particular, have shown promise in modulating enzyme activity and interacting with biological targets. The specific arrangement of functional groups in 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid suggests potential applications in the inhibition of kinases, proteases, and other enzymes involved in cancer, inflammation, and metabolic disorders.

One of the most compelling aspects of this compound is its ability to serve as a building block for more complex molecules. The secondary amine at the 2-position can be further modified through various chemical reactions, such as coupling with carboxylic acids or coupling via amide bond formation. This flexibility allows researchers to design derivatives with tailored properties for specific biological targets. Additionally, the difluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in drug design.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of the molecule, leading to improved pharmacokinetic profiles. For instance, fluorinated compounds often exhibit enhanced lipophilicity and resistance to enzymatic degradation, which can prolong their half-life in vivo. The presence of two fluorine atoms in 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid positions it as a promising candidate for further exploration in this context.

The synthesis of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions to introduce the amino and difluoromethyl groups, followed by carboxylation at the 3-position. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In terms of biological activity, preliminary investigations have suggested that derivatives of this compound may exhibit potent inhibitory effects on certain enzymes relevant to human health. For example, modifications at the 5-amino position could lead to compounds that target specific kinases involved in tumor growth and progression. Similarly, alterations at the 3-carboxylic acid position might enhance interactions with receptors or transporters mediating drug uptake and distribution.

The pharmaceutical industry has increasingly recognized the value of computational modeling and high-throughput screening in identifying lead compounds. Virtual screening techniques have been applied to predict binding affinities and optimize molecular structures based on known bioactive scaffolds. The structural features of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid make it an attractive candidate for these approaches, as they align well with established pharmacophores.

Ongoing research aims to expand the chemical space explored by this compound by incorporating additional functional groups or exploring different substitution patterns. Such efforts are expected to yield novel analogs with enhanced efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in translating these findings into clinical applications.

The development of new therapeutic agents is a complex process that requires rigorous testing across multiple stages—from initial discovery to final regulatory approval. Each stage involves meticulous evaluation of chemical properties, pharmacological activity, safety profiles, and manufacturing feasibility. Compounds like 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid, with their well-defined structures and versatile functional groups, serve as invaluable assets in this journey.

In conclusion, 5-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1806819-67-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a versatile scaffold for drug development underscores its importance in ongoing research efforts aimed at addressing unmet medical needs.